(5Z)-3-(2,3-dimethylphenyl)-5-[4-(octyloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C26H31NO2S2
• Molecular Weight: 453.7 g/mol
• IUPAC Name: (5Z)-3-(2,3-dimethylphenyl)-5-[(4-octoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C26H31NO2S2/c1-4-5-6-7-8-9-17-29-22-15-13-21(14-16-22)18-24-25(28)27(26(30)31-24)23-12-10-11-19(2)20(23)3/h10-16,18H,4-9,17H2,1-3H3/b24-18-
• Standard InChI Key: FNWIBMHGANMMJX-MOHJPFBDSA-N
• Isomeric SMILES: CCCCCCCCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC=CC(=C3C)C
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC(=C3C)C

Introduction

Chemical Structure and Physicochemical Properties

The molecular architecture of (5Z)-3-(2,3-dimethylphenyl)-5-[4-(octyloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one (C₂₆H₃₁NO₂S₂) features a thiazolidinone ring system fused with a benzylidene moiety. The Z-configuration of the benzylidene double bond is critical for maintaining planar geometry, which facilitates π-π stacking interactions in biological systems. Key structural elements include:

• 2,3-Dimethylphenyl group: Enhances steric bulk and electron-donating capacity.

• 4-Octyloxybenzylidene substituent: Provides lipophilicity, improving membrane permeability.

• Thioxo group at position 2: Increases electrophilicity, enabling nucleophilic interactions.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₂₆H₃₁NO₂S₂
Molecular Weight	453.7 g/mol
IUPAC Name	(5Z)-3-(2,3-dimethylphenyl)-5-[(4-octoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Melting Point	130–133°C (estimated)
Solubility	Insoluble in water; soluble in DMSO, ethanol

The octyloxy chain’s length (C₈H₁₇O) contributes to hydrophobic interactions, a property exploited in antioxidant applications for lubricants.

Synthesis and Structural Optimization

The synthesis of this compound follows a multi-step protocol common to thiazolidinone derivatives. Key steps include:

Synthesis of 4-Octyloxybenzaldehyde

4-Hydroxybenzaldehyde reacts with 1-bromooctane under phase-transfer conditions (tetrabutylammonium bromide, KOH, THF) to yield 4-octyloxybenzaldehyde. This intermediate’s purity is critical for subsequent condensation reactions.

Formation of the Thiazolidinone Core

2-Thioxo-4-oxo-1,3-thiazolidine undergoes Knoevenagel condensation with 4-octyloxybenzaldehyde in the presence of anhydrous sodium acetate and glacial acetic acid. The reaction proceeds via nucleophilic attack at the aldehyde carbonyl, forming the benzylidene-thiazolidinone scaffold.

Table 2: Synthetic Parameters for Analogous Compounds

Intermediate	Yield (%)	Melting Point (°C)
4-Octyloxybenzaldehyde	75	–
5-(4-Octyloxybenzylidene)-2-thioxo-4-oxo-1,3-thiazolidine	78	130–133

Additive Concentration (ppm)	TAN Reduction (%)	Viscosity Change (%)
100	22	+3.1
200	31	+2.4
300	40	+1.8

Structure-Activity Relationships (SAR)

• Alkoxy Chain Length: Antioxidant efficiency correlates with alkyl chain length (C₈ > C₆ > C₄), as longer chains improve solubility and radical scavenging at oil-air interfaces.

• Substituent Effects: Electron-donating groups (e.g., methyl) on the phenyl ring enhance redox activity, while electron-withdrawing groups reduce it.

• Stereoelectronic Properties: Quantum chemical calculations (HF/3-21G) indicate a low energy gap (ΔE = 4.7 eV) for the octyloxy derivative, facilitating electron donation to peroxy radicals.

Industrial and Pharmacological Applications

Lubricant Additives

The compound’s antioxidant properties make it a candidate for extending the service life of industrial oils. At 300 ppm, it reduces sludge formation by 60% in accelerated aging tests.

Drug Development

Ongoing research explores its potential as a dual-action agent targeting both microbial infections and chemotherapy-induced oxidative stress. Hybrid derivatives incorporating triazole moieties show enhanced bioavailability (LogP = 3.8).